(Z)-2-(3-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3-bromophenyl)methylidene]-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C21H21BrN2O3/c1-23-7-9-24(10-8-23)13-17-18(25)6-5-16-20(26)19(27-21(16)17)12-14-3-2-4-15(22)11-14/h2-6,11-12,25H,7-10,13H2,1H3/b19-12-
• InChI Key: NHVINYOPMUQVNI-UNOMPAQXSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC(=CC=C4)Br)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC(=CC=C4)Br)/C3=O)O
• Molecular Formula: C21H21BrN2O3
• Molecular Weight: 429.3 g/mol

Description

(Z)-2-(3-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H21BrN2O3 and its molecular weight is 429.314. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(3-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(3-bromobenzylidene)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Magnetic Properties

A study on the synthesis of unsymmetrical binucleating ligands and their copper(II) complexes, including spectral, electrochemical, and magnetic properties, suggests potential applications in materials science, particularly in developing magnetic materials and electrochemical sensors (Amudha, Thirumavalavan, & Kandaswamy, 1999).

Novel Compound Synthesis for Drug Development

Research on the synthesis of novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives as ABC ring models of saframycins highlights the compound's potential utility in medicinal chemistry for developing new therapeutic agents (Saito et al., 1997).

Photodynamic Therapy and Cancer Treatment

A study on new zinc phthalocyanines with high singlet oxygen quantum yield, substituted with new benzenesulfonamide derivative groups containing Schiff base, points towards applications in photodynamic therapy for cancer treatment, emphasizing the importance of these compounds in developing new photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Methodologies and Chemical Reactivity

Research on the synthesis and reactivity of phthalimidin-2-ylacetic acid derivatives provides insights into novel synthetic routes and potential applications in creating new chemical entities with diverse biological activities (Scartoni et al., 1979).